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Compound Name: Yobyrine

CAS No.: 525-15-5

Cat. No.: B14163837

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Yohimbine is an indole alkaloid found in the bark of the Pausinystalia yohimbe tree

and the roots of Rauwolfia serpentina (Indian snakeroot).[1][2] It is known for its sympatholytic

and aphrodisiac effects and is used in veterinary medicine to reverse sedation. This document

provides detailed methods for the extraction, isolation, and purification of yohimbine from

natural plant sources, primarily focusing on Rauwolfia species.

Part 1: Extraction of Crude Alkaloids
The initial step in isolating yohimbine is the extraction of total alkaloids from the plant material.

The choice of extraction method can significantly impact the yield and purity of the final

product.

Conventional Extraction Methods
Conventional methods are widely used due to their simplicity and cost-effectiveness, though

they may require larger solvent volumes and longer extraction times.[3]
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Maceration: This simple technique involves soaking the powdered plant material in a solvent

for an extended period (e.g., 72 hours) with occasional agitation.[1] It is straightforward but

can have lower extraction efficiency.[3]

Percolation: A more efficient continuous process where fresh solvent is passed through the

plant material, allowing for a more complete extraction than maceration.[3]

Soxhlet Extraction: This method combines the principles of reflux and percolation for a

continuous and efficient extraction, requiring less solvent and time than maceration.[3]

However, the prolonged exposure to high temperatures can risk thermal degradation of

sensitive compounds.[3]

Reflux Extraction: This is a commonly used technique for preparative separation of natural

products.[3]

Modern Extraction Techniques
Modern techniques offer advantages such as reduced extraction time, lower solvent

consumption, and higher efficiency.[4]

Ultrasound-Assisted Extraction (UAE): Utilizes ultrasonic waves to disrupt cell walls,

enhancing solvent penetration and accelerating the extraction process.[3][4]

Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and

plant material, leading to a faster extraction with reduced thermal degradation and lower

solvent usage.[3][4]

Pressurized Liquid Extraction (PLE): Also known as Accelerated Solvent Extraction (ASE),

this method uses high pressure to keep solvents in a liquid state above their boiling points,

which increases solubility and diffusion rates.[3][4]

Data on Extraction Yields
The yield of crude extract can vary depending on the plant source and the extraction method

used.
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Plant Source
Extraction
Method

Solvent
System

Yield of Crude
Extract (%)

Reference

Rauwolfia

serpentina Roots

Methanolic

Extraction
Methanol

12.5% of dried

plant weight
[1]

Rauwolfia

serpentina

Leaves & Roots

Ethanolic

Extraction
Ethanol 12.05% [2]

Part 2: Fractionation and Purification of Yohimbine
Following crude extraction, a series of chromatographic techniques are employed to isolate

and purify yohimbine from the mixture of alkaloids and other phytochemicals.

Liquid-Liquid Partitioning
The crude extract is often subjected to liquid-liquid partitioning to separate alkaloids from other

classes of compounds. A common procedure involves dissolving the crude extract in an acidic

aqueous solution and then washing with a non-polar solvent to remove neutral and acidic

impurities. The aqueous layer is then basified, and the alkaloids are extracted into an

immiscible organic solvent like chloroform.

Chromatographic Methods
Column Chromatography (CC): A fundamental technique for the initial separation of

alkaloids. Silica gel is a common stationary phase, and a gradient of solvents with increasing

polarity is used for elution.[1][5]

Thin-Layer Chromatography (TLC): Used to monitor the fractions from column

chromatography and to determine the appropriate solvent systems for separation.[2][6]

High-Performance Liquid Chromatography (HPLC): A powerful technique for the final

purification and quantification of yohimbine.[5][7] Reversed-phase C18 columns are

frequently used.[7][8]

Quantitative Data from HPLC Analysis
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HPLC methods have been developed for the rapid and efficient quantification of yohimbine and

other alkaloids in Rauwolfia extracts.

Compound Column
Mobile
Phase

Detection
Analysis
Time

Reference

Yohimbine &

Reserpine

Zorbax stable

bound C18

(4.6 mm × 50

mm, 1.8 µm)

50%

acetonitrile

(containing

0.01 mol L-1

1,2-

ethylenediami

ne)

UV at 280 nm < 3.5 minutes [7]

7 Alkaloids

including

Yohimbine

Reversed

phase C18

Water and

acetonitrile

(both with

0.05% formic

acid)

UV < 8 minutes [8]

Experimental Protocols
Protocol 1: Extraction of Total Alkaloids from Rauwolfia
serpentina Roots
Objective: To obtain a crude alkaloidal extract from dried Rauwolfia serpentina root powder.

Materials:

Dried and powdered roots of Rauwolfia serpentina

Methanol

Hexane

Rotary evaporator

Filter paper
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Glassware (beakers, flasks)

Procedure:

Defat the dried root powder with hexane to remove lipids and other non-polar compounds.

Perform a cold maceration of the defatted powder with methanol for 72 hours.[1]

Filter the methanolic extract to remove solid plant material.

Concentrate the filtrate using a rotary evaporator to obtain the crude methanolic extract.[1]

Protocol 2: Fractionation and Column Chromatography
Purification
Objective: To isolate a yohimbine-rich fraction from the crude extract.

Materials:

Crude methanolic extract

Chloroform, Ethyl acetate, Butanol

Silica gel (for column chromatography)

Glass column

Solvents for elution (e.g., a gradient of chloroform and methanol)

TLC plates and developing chamber

Dragendorff's reagent for spot visualization

Procedure:

Suspend the crude methanolic extract in water and perform successive partitioning with

chloroform, ethyl acetate, and butanol to yield respective fractions.[1]

The chloroform fraction is typically rich in alkaloids.[1]
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Pack a glass column with silica gel slurried in the initial elution solvent (e.g., pure

chloroform).

Concentrate the chloroform fraction and load it onto the column.

Elute the column with solvents of increasing polarity (e.g., a gradient of chloroform to

methanol).[1][5]

Collect fractions and monitor them using TLC. Spray the TLC plates with Dragendorff's

reagent to visualize alkaloid spots.

Combine fractions that show a similar profile, particularly those corresponding to the Rf value

of a yohimbine standard.

Protocol 3: HPLC Analysis and Quantification
Objective: To quantify the purity of the isolated yohimbine.

Materials:

Isolated yohimbine fraction

Yohimbine standard

HPLC system with a UV detector

Reversed-phase C18 column (e.g., Zorbax stable bound, 4.6 mm × 50 mm, 1.8 µm)

HPLC-grade acetonitrile and water

1,2-ethylenediamine or formic acid

Syringe filters (0.45 µm)

Procedure:

Prepare the mobile phase: 50% acetonitrile containing 0.01 mol L-1 1,2-ethylenediamine.[7]

Prepare a standard solution of yohimbine in methanol.
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Dissolve the isolated fraction in methanol and filter through a 0.45 µm syringe filter.[7]

Set the HPLC parameters:

Column: Zorbax stable bound C18

Mobile Phase: 50% acetonitrile with 0.01 mol L-1 1,2-ethylenediamine

Flow rate: 0.6 mL/min

Detection wavelength: 280 nm

Injection volume: 5 µL[7]

Inject the standard and sample solutions.

Identify the yohimbine peak in the sample chromatogram by comparing the retention time

with the standard.

Quantify the amount of yohimbine by comparing the peak area with a calibration curve

generated from the standard.

Visualizations
Experimental Workflow for Yohimbine Isolation
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Caption: General workflow for the isolation and purification of Yohimbine.
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Caption: Chromatographic separation and purification cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14163837/docs#application-notes-and-protocols-for-
the-isolation-of-yohimbine-from-natural-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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